5-(1,2,3,4-Tetrahydronaphthalen-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(1,2,3,4-tetrahydronaphthalen-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C12H13N3S2/c13-11-14-15-12(17-11)16-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7H2,(H2,13,14)
• InChI Key: BKWLMMKVLYIICG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)SC3=NN=C(S3)N
• Molecular Formula: C12H13N3S2
• Molecular Weight: 263.4 g/mol

Description

5-(1,2,3,4-Tetrahydronaphthalen-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as THTA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of THTA is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and viral replication. THTA has also been shown to modulate the activity of neurotransmitters in the brain, which may explain its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
THTA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. THTA has also been shown to inhibit the growth of cancer cells and to have anti-viral activity. In addition, THTA has been shown to modulate the activity of neurotransmitters in the brain, which may explain its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

THTA has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have a variety of potential therapeutic applications. However, THTA also has some limitations. It is not yet fully understood how THTA works, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on THTA. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders. Another direction is to investigate the safety and efficacy of THTA in animal models and clinical trials. Additionally, future research could focus on the development of new synthesis methods for THTA that are more efficient and cost-effective.

Synthesis Methods

THTA can be synthesized using various methods, including the reaction of 2-amino-1,3,4-thiadiazole with 1,2,3,4-tetrahydronaphthalene-1-thiol in the presence of a catalyst. Another method involves the reaction of 2-amino-1,3,4-thiadiazole with 1,2,3,4-tetrahydronaphthalene-1-sulfonyl chloride in the presence of a base. These methods have been optimized to produce high yields of THTA.

Scientific Research Applications

THTA has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. THTA has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.